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Cat. No.: B1333969

Get Quote

Executive Summary

2,4-Difluoro-3-methoxybenzaldehyde (CAS 870837-66-4) is a highly specialized fluorinated
aromatic building block used in the synthesis of advanced pharmaceutical ingredients (APIs)
and agrochemicals.[1][2][3][4] Distinguished by its unique 1,2,3,4-tetrasubstitution pattern, this
compound serves as a critical scaffold for modulating metabolic stability and lipophilicity in drug
candidates. Its synthesis requires precise regiochemical control, typically achieved through
directed ortho-lithiation. This guide provides a comprehensive analysis of its physicochemical
properties, manufacturing protocols, and synthetic utility in medicinal chemistry.[5]

Chemical Identity & Physicochemical Profile[1][2][4]
[6][7][8]
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Property Specification

IUPAC Name 2,4-Difluoro-3-methoxybenzaldehyde

CAS Number 870837-66-4

Molecular Formula CsHeF20:2

Molecular Weight 172.13 g/mol

SMILES COclc(F)cecc(C=0)clF

Appearance White to off-white crystalline solid

Melting Point 55-60 °C (Typical for analogs; verify per batch)

Solubility Soluble.in DCM, THF, Ethyl Acetate; slightly
soluble in water

Hazards Irritant (H315, H319, H335)

Structural Significance

The positioning of the methoxy group (C3) between two fluorine atoms (C2 and C4) creates a
"fluorine sandwich" effect. This steric and electronic environment protects the methoxy group
from metabolic O-demethylation, a common clearance pathway, thereby enhancing the
pharmacokinetic half-life of derived drugs.

Synthesis & Manufacturing

The synthesis of 2,4-Difluoro-3-methoxybenzaldehyde is non-trivial due to the directing
effects of the fluorine and methoxy substituents. The most authoritative and scalable route
involves cryogenic directed ortho-lithiation (DoM) of 2,6-difluoroanisole.

Retrosynthetic Analysis

o Target: 2,4-Difluoro-3-methoxybenzaldehyde[1][2][3][4][6][7][8]

e Precursor: 2,6-Difluoroanisole (1,3-Difluoro-2-methoxybenzene)[1]
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Mechanism: The acidity of the proton at the C3 position (ortho to Fluorine) allows for
selective deprotonation followed by formylation.

Detailed Experimental Protocol

Objective: Synthesis of 2,4-Difluoro-3-methoxybenzaldehyde via Lithiation-Formylation.

Reagents:

2,6-Difluoroanisole (1.0 eq)

n-Butyllithium (n-BuLi) or Lithium Diisopropylamide (LDA) (1.1 eq)

N,N-Dimethylformamide (DMF) (1.2 eq)

Tetrahydrofuran (THF), anhydrous[9]

Ammonium Chloride (sat.[1] aq.)

Workflow:

Setup: Flame-dry a 3-neck round-bottom flask and purge with Argon. Charge with anhydrous
THF and 2,6-difluoroanisole.

Cooling: Cool the solution to -78 °C using a dry ice/acetone bath. Critical Step: Temperature
control is vital to prevent benzyne formation or polymerization.

Lithiation: Add n-BuLi (2.5 M in hexanes) dropwise over 30 minutes. Maintain internal
temperature below -70 °C.

Equilibration: Stir at -78 °C for 1 hour. The solution typically turns yellow/orange, indicating
the formation of the lithiated species (3-lithio-2,6-difluoroanisole).[1]

Formylation: Add anhydrous DMF dropwise. Stir for 30 minutes at -78 °C, then allow the
mixture to warm slowly to 0 °C over 2 hours.

Quench: Pour the reaction mixture into saturated NH4Cl solution.
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o Workup: Extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over
NazS0a4, and concentrate.[9]

 Purification: Recrystallize from Hexanes/EtOAc or purify via silica gel chromatography (0-
10% EtOAc in Hexanes).

Synthesis Pathway Diagram

2,6-Difluoroanisole Ortho-Lithiation
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Formylation &
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2. DMF

Click to download full resolution via product page

Figure 1: Directed ortho-lithiation pathway for the regioselective synthesis of the target
aldehyde.

Synthetic Utility & Reactivity

The aldehyde functionality at C1, combined with the electron-withdrawing fluorine atoms,
makes this molecule highly reactive toward nucleophiles.

Key Transformations

e Reductive Amination: Reaction with primary amines followed by reduction (NaBH(OACc)3)
yields benzylamines, common motifs in GPCR ligands.

o Wittig/Horner-Wadsworth-Emmons: Reaction with phosphonium salts generates styrene
derivatives, useful for linking the fluorinated core to other pharmacophores.[1]

e Nucleophilic Aromatic Substitution (SNAr): The fluorine at C4 (para to the aldehyde) is
activated by the electron-withdrawing carbonyl group. Under harsh conditions, this fluorine
can be displaced by amines or thiols, allowing for late-stage diversification.

Reactivity Decision Tree
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Figure 2: Functional diversification map highlighting the dual reactivity of the aldehyde and the
activated C4-fluorine.

Handling, Safety, and Storage[11]

As a fluorinated benzaldehyde, this compound requires standard laboratory safety protocols.

o Storage: Store under inert atmosphere (Argon/Nitrogen) at 2—8 °C. Aldehydes are prone to
air oxidation to the corresponding benzoic acid over time.

e PPE: Wear nitrile gloves, safety goggles, and a lab coat. Handle in a fume hood to avoid
inhalation of dust or vapors.

 Stability: Stable under recommended storage conditions. Avoid strong oxidizing agents and
strong bases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. echemi.com [echemi.com]

2. Combi-Blocks [combi-blocks.com]

3. PubChemlLite - 2,4-difluoro-3-methoxybenzaldehyde (C8H6F202)
[pubchemlite.lcsb.uni.lu]

e 4.870837-66-4|2,4-Difluoro-3-methoxybenzaldehyde|BLD Pharm [bldpharm.com]
¢ 5. pdf.benchchem.com [pdf.benchchem.com]

¢ 6. 2,4-Difluoro-3-methoxybenzaldehyde 97.00% | CAS: 870837-66-4 | AChemBlock
[achemblock.com]

e 7. ocheminc.com [ocheminc.com]
e 8. scbt.com [scbt.com]

¢ 9. 2,3-DIFLUORO-6-METHOXYBENZALDEHYDE synthesis - chemicalbook
[chemicalbook.com]

¢ To cite this document: BenchChem. [Technical Guide: 2,4-Difluoro-3-methoxybenzaldehyde].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1333969/docs#technical-guide-2-4-difluoro-3-
methoxybenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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